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Compound of Interest

Compound Name: (3-(Bromomethyl)phenyl)methanol

Cat. No.: B151358 Get Quote

Essential Safety and Handling Guide for (3-
(Bromomethyl)phenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of (3-
(Bromomethyl)phenyl)methanol (CAS No. 82072-22-8), a compound that presents notable

hazards requiring strict adherence to safety protocols. The following procedures are designed

to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
(3-(Bromomethyl)phenyl)methanol is classified as a hazardous substance that can cause

significant skin, eye, and respiratory irritation.[1] Proper personal protective equipment (PPE) is

mandatory to prevent exposure.
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Hazard Classification GHS Pictogram
Required Personal
Protective Equipment
(PPE)

Skin Irritation (Category 2) Exclamation Mark

Chemical-resistant gloves

(e.g., nitrile), lab coat, and

protective clothing to prevent

skin contact.

Serious Eye Irritation

(Category 2A)
Exclamation Mark

Tight-sealing safety goggles or

a face shield.[2]

Respiratory Irritation (Category

3)
Exclamation Mark

Use only in a well-ventilated

area, preferably within a

certified chemical fume hood.

[1][3] A NIOSH-approved

respirator with an organic

vapor cartridge is necessary if

handled outside a fume hood

or in case of a spill.[3]

Operational Plan: Handling and Storage
Strict adherence to the following procedures is essential for the safe handling and storage of

(3-(Bromomethyl)phenyl)methanol.

Engineering Controls:

Always handle this compound in a well-ventilated chemical fume hood.[4]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[2][3][4]

Handling Protocol:

Preparation: Before handling, ensure all required PPE is correctly donned. Avoid contact with

skin, eyes, and clothing.[1][5]
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Dispensing: Carefully dispense the required amount of the chemical, avoiding the creation of

dust or aerosols.

Procedure: Conduct all experimental work within a fume hood to minimize inhalation

exposure.[3]

Post-Handling: After handling, wash hands thoroughly with soap and water.[1] Contaminated

work clothes should be laundered separately before reuse.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible substances and sources of ignition.[1][2]

The storage area should be locked.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][3][6]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[1][6] Seek

immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][6] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][6]

Spill Cleanup:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation. Remove all sources of ignition.[1][2]

Contain: Absorb the spill with inert material such as sand, vermiculite, or earth.[4]

Collect: Carefully collect the absorbed material into a sealed, labeled container for disposal.

[4]

Decontaminate: Clean the spill area with a suitable solvent, followed by washing with soap

and water.

PPE: Wear appropriate PPE, including respiratory protection, during the entire cleanup

process.[4]
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Disposal Plan
All waste materials must be treated as hazardous waste and disposed of in accordance with

local, state, and federal regulations.

Chemical Waste: Dispose of the chemical by dissolving or mixing it with a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Contaminated Materials: Any materials, including PPE, that have come into contact with (3-
(Bromomethyl)phenyl)methanol should be placed in a sealed, labeled container and

disposed of as hazardous waste.

Containers: Do not reuse empty containers. They should be disposed of as unused product

in accordance with approved waste disposal practices.[4]
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Start: Prepare for Handling

Don Personal Protective Equipment (PPE)
- Gloves

- Goggles/Face Shield
- Lab Coat

Verify Fume Hood is Operational

Handle (3-(Bromomethyl)phenyl)methanol
- Weigh/Measure

- Conduct Experiment

Decontaminate Work Area

Dispose of Waste
- Chemical Waste

- Contaminated Materials

Doff Personal Protective Equipment (PPE)

Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of (3-(Bromomethyl)phenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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